![molecular formula C11H14N6O2 B2757163 1-(2-amino-7H-purin-6-yl)piperidine-4-carboxylic acid CAS No. 1435804-75-3](/img/structure/B2757163.png)
1-(2-amino-7H-purin-6-yl)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(2-amino-7H-purin-6-yl)piperidine-4-carboxylic acid” is a complex organic compound. It consists of a piperidine ring with a carboxylic acid moiety . The compound is related to isonipecotic acid, a heterocyclic compound which acts as a GABA A receptor partial agonist .
Molecular Structure Analysis
The molecular structure of “1-(2-amino-7H-purin-6-yl)piperidine-4-carboxylic acid” is complex, involving a piperidine ring and a purine ring. The compound has a molar mass of 218.258 Da .Scientific Research Applications
- Application : Researchers have discovered that derivatives of this compound act as selective, orally active inhibitors of PKB. These inhibitors have potential as antitumor agents .
- Role : It can replace proline in peptidomimetic syntheses, aiding in the creation of diverse peptide structures .
Protein Kinase B (Akt) Inhibition
Peptide Synthesis
Histone Deacetylase (HDAC) Inhibition
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit protein kinase b (pkb or akt), an important component of intracellular signaling pathways regulating growth and survival .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its target through atp-competitive inhibition . This means the compound competes with ATP for binding to the kinase, thereby inhibiting its activity.
Biochemical Pathways
If it indeed inhibits pkb, it could affect the phosphatidylinositol-3 kinase (pi3k) signaling pathway, which regulates cell proliferation and survival .
Pharmacokinetics
Similar compounds have been found to have good oral bioavailability .
Result of Action
If it inhibits pkb, it could potentially inhibit cell proliferation and promote apoptosis, making it a potential antitumor agent .
properties
IUPAC Name |
1-(2-amino-7H-purin-6-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N6O2/c12-11-15-8-7(13-5-14-8)9(16-11)17-3-1-6(2-4-17)10(18)19/h5-6H,1-4H2,(H,18,19)(H3,12,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDULUDJYGADMGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=NC(=NC3=C2NC=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-amino-7H-purin-6-yl)piperidine-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.